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Abstract
L-Alaninol, a chiral amino alcohol derived from the naturally abundant amino acid L-alanine,

stands as a cornerstone in modern stereoselective synthesis.[1] Its inherent chirality and

bifunctional nature make it an exceptionally versatile building block for constructing complex,

enantiomerically pure molecules, which are critical in the pharmaceutical and fine chemical

industries.[2][3] This technical guide provides a comprehensive overview of L-Alaninol,

covering its fundamental properties, synthesis, and its pivotal role as a chiral auxiliary and a

precursor to highly effective chiral ligands for asymmetric catalysis. We will delve into the

causality behind experimental choices, present detailed, field-proven protocols, and explore its

application in the synthesis of key pharmaceutical intermediates. This document is intended for

researchers, scientists, and drug development professionals seeking to leverage the power of

chiral alaninol derivatives in their work.

Foundational Knowledge: Physicochemical
Properties of L-Alaninol
L-Alaninol, also known as (S)-2-aminopropan-1-ol, is a clear to pale yellow viscous liquid under

standard conditions.[1][4] Its structure, containing both a primary amine and a primary alcohol,

dictates its reactivity and utility as a versatile chiral building block.[1][5] Understanding its core

properties is the first step in its effective application.
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Table 1: Physicochemical Properties of L-Alaninol

Property Value Reference(s)

CAS Number 2749-11-3 [5][6]

Molecular Formula C₃H₉NO [5]

Molecular Weight 75.11 g/mol [5]

Appearance
Colorless to light yellow

viscous liquid
[1][4][5]

Density 0.965 g/mL at 25 °C [5][6]

Boiling Point
183-185 °C (atm); 72-73 °C

(11 mmHg)
[4][5][6]

Melting Point -1 °C [4]

Optical Rotation [α]²⁵_D_ = +17.5 ± 0.5º (Neat) [5]

| Solubility | Soluble in water and polar solvents like ethanol |[4] |

Synthesis of L-Alaninol: Establishing the Chiral
Foundation
The practical utility of any chiral building block is contingent upon its accessibility through

efficient and scalable synthesis. L-Alaninol is most commonly synthesized via the reduction of

L-alanine or its ester derivatives, a method that preserves the critical stereochemistry at the

alpha-carbon.[1]

Preferred Synthetic Route: Reduction of L-Alanine Ester
Hydrochloride
The reduction of an L-alanine ester salt, such as the hydrochloride, using a strong reducing

agent like sodium borohydride (NaBH₄) is a widely adopted and industrially viable method.[4]

This approach is favored due to the high availability of the starting material and the robust

nature of the reaction.
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Experimental Protocol: Synthesis of L-Alaninol via
NaBH₄ Reduction
Objective: To synthesize L-Alaninol by reducing L-alanine methyl ester hydrochloride with

sodium borohydride.

Materials:

L-alanine methyl ester hydrochloride

Sodium borohydride (NaBH₄)

Water (deionized)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Standard laboratory glassware and rotary evaporator

Procedure:

Dissolution: Prepare an aqueous solution of sodium borohydride.

Addition: In a separate reaction vessel, dissolve L-alanine methyl ester hydrochloride in

water and cool the solution in an ice bath (10-25 °C).

Reduction: Add the aqueous NaBH₄ solution dropwise to the L-alanine ester solution over a

period of 1-2 hours, maintaining the reaction temperature between 15-25 °C.[4]

Quenching & Extraction: Once the reaction is complete (monitored by TLC or LC-MS),

carefully quench any excess NaBH₄. Add ethyl acetate to the reaction mixture to begin the

extraction. The addition of the organic solvent will cause inorganic salts to precipitate.[1]

Filtration: Filter the mixture to remove the precipitated inorganic solids.[1]

Phase Separation: Transfer the filtrate to a separatory funnel. Separate the aqueous and

organic layers. Extract the aqueous layer multiple times with ethyl acetate.
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Drying & Concentration: Combine all organic extracts and dry them over anhydrous sodium

sulfate.[1] Filter off the drying agent and remove the solvent by rotary evaporation under

reduced pressure to yield crude L-Alaninol.[1]

Purification: The crude product can be further purified by vacuum distillation to afford pure L-

Alaninol as a colorless, viscous liquid.
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Workflow: Synthesis of L-Alaninol
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Caption: Experimental workflow for the synthesis of L-Alaninol.
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L-Alaninol Derivatives in Asymmetric Synthesis
The true power of L-Alaninol is realized through its derivatives, which are instrumental in

controlling stereochemistry in a wide range of chemical reactions.[7] It primarily functions in two

capacities: as a covalently bonded chiral auxiliary or as a precursor to chiral ligands for metal-

catalyzed reactions.

L-Alaninol as a Chiral Auxiliary
A chiral auxiliary is a stereogenic group temporarily incorporated into a prochiral substrate to

direct a subsequent stereoselective reaction.[8] After the desired transformation, the auxiliary is

cleaved and can often be recovered for reuse. L-Alaninol is a precursor to one of the most

successful classes of chiral auxiliaries, the Evans-type oxazolidinones.[8]

Causality: The auxiliary works by creating a sterically hindered environment around the

reaction center. The bulky substituent on the oxazolidinone ring (derived from the methyl group

of alaninol) blocks one face of the enolate intermediate, forcing the incoming electrophile to

approach from the less hindered face, thus inducing high diastereoselectivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Enantioselective_synthesis
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concept: L-Alaninol as a Chiral Auxiliary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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